6-Isopropyl-2-methylquinoline-4-carboxylic acid

Specification

• CAS No.: 897561-02-3
• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol
• IUPAC Name: 2-methyl-6-propan-2-ylquinoline-4-carboxylic acid
• Standard InChI: InChI=1S/C14H15NO2/c1-8(2)10-4-5-13-11(7-10)12(14(16)17)6-9(3)15-13/h4-8H,1-3H3,(H,16,17)
• Standard InChI Key: XVCKQOKPSSPILZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C2C=C(C=CC2=N1)C(C)C)C(=O)O
• Canonical SMILES: CC1=CC(=C2C=C(C=CC2=N1)C(C)C)C(=O)O

Introduction

6-Isopropyl-2-methylquinoline-4-carboxylic acid is a chemical compound with the IUPAC name 2-methyl-6-propan-2-ylquinoline-4-carboxylic acid. It is primarily used in research and development under the supervision of technically qualified individuals. The compound is available from suppliers like AK Scientific, Inc., with a purity of 95% and a CAS number of 897561-02-3.

Hazard Identification

The compound is classified under the GHS system with the following hazards:

• Skin Irritation (Category 2): Causes skin irritation.

• Eye Irritation (Category 2A): Causes serious eye irritation.

• Respiratory Irritation: May cause respiratory irritation.

Precautionary Measures

• Handling: Wear protective gloves, clothing, eye protection, and face protection.

• Exposure: Avoid breathing dust/fume/gas/mist/vapors/spray. Use only outdoors or in a well-ventilated area.

Synthesis and Applications

While specific synthesis methods for 6-Isopropyl-2-methylquinoline-4-carboxylic acid are not detailed in the available literature, quinoline derivatives are generally synthesized through various organic reactions, such as the Skraup reaction or modifications of existing quinoline structures.

Toxicological Information

• Acute Toxicity: Not available.

• Routes of Exposure: Inhalation, eye contact, skin contact, ingestion.

• Symptoms: Skin contact may cause inflammation characterized by itching, scaling, reddening, blistering, pain, or dryness. Eye contact can lead to redness, pain, or severe eye damage. Inhalation may cause respiratory irritation.

Ecological Information

• Ecotoxicity: Not available.

• Persistence and Degradability: Not available.

Disposal

Dispose of contents/container to an approved waste disposal plant.

Storage

Store in a well-ventilated place, keep container tightly closed, and store locked up.

Data Table: Available Information on 6-Isopropyl-2-methylquinoline-4-carboxylic acid

Property	Description
IUPAC Name	2-methyl-6-propan-2-ylquinoline-4-carboxylic acid
CAS Number	897561-02-3
Purity	95%
Chemical Formula	C14H15NO2
Hazards	Skin irritation, eye irritation, respiratory irritation
Applications	Primarily for research and development